Cas no 1156510-03-0 (Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate
• CAS No: 1156510-03-0
• MF: C₁₃H₁₁ClN₂O₃
• MW: 278.69104218483
• CID: 4826442
• Update Time: 2025-08-05

Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-(4-CHLOROPHENYL)-4-FORMYL-1H-PYRAZOLE-3-CARBOXYLATE
• ethyl 1-(4-chlorophenyl)-4-formylpyrazole-3-carboxylate
• Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C13H11ClN2O3/c1-2-19-13(18)12-9(8-17)7-16(15-12)11-5-3-10(14)4-6-11/h3-8H,2H2,1H3
• InChI Key： WFZRTBQNIHTLGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(C=O)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• XLogP3: 2.5
• Topological Polar Surface Area: 61.2

Additional information on Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate (CAS No. 1156510-03-0)

Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate (CAS No. 1156510-03-0) is a versatile pyrazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its formyl and ester functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its structural uniqueness, featuring a 4-chlorophenyl moiety, enhances its reactivity and utility in heterocyclic chemistry. Researchers and industries are increasingly exploring its potential due to its role in developing antimicrobial agents, anti-inflammatory drugs, and crop protection chemicals.

The growing interest in pyrazole-based compounds like Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate is driven by their broad-spectrum biological activities. Recent studies highlight its relevance in addressing drug-resistant infections and sustainable agriculture, aligning with global trends such as One Health initiatives. Users frequently search for terms like "pyrazole synthesis", "chlorophenyl derivatives", and "formyl group reactivity", reflecting the compound's interdisciplinary appeal. Its CAS No. 1156510-03-0 is often queried in databases for patent literature and material safety data, underscoring its commercial and academic value.

From a synthetic perspective, Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate is synthesized via multistep organic reactions, including Vilsmeier-Haack formylation and esterification. Its crystalline structure and solubility profiles make it suitable for X-ray diffraction studies and formulation development. The compound's logP value and hydrogen bonding capacity are critical for optimizing drug delivery systems, a topic gaining traction in AI-driven drug discovery platforms. Searches for "pyrazole carboxylate applications" and "chlorophenyl pyrazole derivatives" often lead to discussions on its structure-activity relationships (SAR).

In agrochemical contexts, Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate is investigated for its potential as a pesticide precursor. With rising demand for eco-friendly pest control, researchers are leveraging its selective toxicity to design target-specific formulations. Queries like "pyrazole herbicides" and "chlorophenyl aldehyde uses" reflect this niche. Regulatory compliance, such as REACH and EPA guidelines, is another hot topic, as users seek data on its environmental persistence and toxicological thresholds.

Future directions for CAS No. 1156510-03-0 include exploring its catalytic applications and nanomaterial functionalization. As green chemistry gains momentum, its role in atom-efficient synthesis and biodegradable materials is under scrutiny. This aligns with searches for "sustainable chemical intermediates" and "pyrazole green synthesis". The compound's patent landscape also reveals innovations in photodynamic therapy and electronic materials, expanding its industrial footprint.

In summary, Ethyl 1-(4-chlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate (CAS No. 1156510-03-0) exemplifies the convergence of medicinal chemistry, agrochemical science, and material innovation. Its multifaceted utility, coupled with trending search terms like "pyrazole derivatives 2024" and "formyl pyrazole uses", positions it as a compound of enduring relevance. Continuous research and cross-disciplinary collaborations will further unlock its potential in addressing contemporary scientific challenges.